Cas no 885460-20-8 (<br>4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidine)

• Product Name: <br>4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidine
• CAS No: 885460-20-8
• MF: C₁₇H₂₂ClN₃S
• MW: 335.894681453705
• CID: 3106828
• PubChem ID: 3815817
• Update Time: 2025-05-23

<br>4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidine
• 3-Chloro-11-methyl-5-(piperidin-1-ylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• 3-chloro-11-methyl-5-(piperidin-1-ylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene
• 885460-20-8
• EN300-08939
• 4-Chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
• CS-0275814
• 3-chloro-11-methyl-5-[(piperidin-1-yl)methyl]-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5-tetraene

• Inchi： 1S/C17H22ClN3S/c1-11-5-6-12-13(9-11)22-17-15(12)16(18)19-14(20-17)10-21-7-3-2-4-8-21/h11H,2-10H2,1H3
• InChI Key： IMEWTDBWEQQPEJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CN3CCCCC3)=N1)SC1=C2CCC(C)C1

Computed Properties

• Exact Mass: 335.1222966Da
• Monoisotopic Mass: 335.1222966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3Ų

Additional information on <br>4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidine

4-Chloro-7-Methyl-2-(Piperidin-1-Ylmethyl)-5,6,7,8-Tetrahydro[1]Benzothieno[2,3-D]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 885460-20-8, known as 4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothienopyrimidines, which are known for their unique structural features and diverse biological activities. The benzothienopyrimidine framework is particularly interesting due to its ability to act as a scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the importance of benzothienopyrimidine derivatives in drug discovery. These compounds have shown promising results in targeting various disease states, including cancer and neurodegenerative disorders. The 4-chloro substitution on the benzene ring is a critical feature that enhances the compound's stability and bioavailability. Additionally, the presence of a piperidinylmethyl group at position 2 introduces significant flexibility and hydrogen bonding capabilities, which are essential for molecular interactions within biological systems.

The synthesis of 4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to achieve high yields and purity. The tetrahydro configuration at positions 5 through 8 contributes to the compound's rigidity and planarity, which are crucial for its pharmacokinetic properties.

In terms of applications, this compound has shown remarkable potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. The chlorine substituent at position 4 plays a pivotal role in modulating the compound's electronic properties, thereby enhancing its selectivity towards specific molecular targets. Furthermore, the methyl group at position 7 adds to the compound's lipophilicity, which is essential for crossing biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. Molecular docking studies have revealed that 4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine exhibits strong binding interactions with kinase enzymes. This suggests its potential as a lead compound for developing next-generation kinase inhibitors.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form stable π-conjugated systems could be exploited in the development of organic semiconductors and optoelectronic devices. Researchers are currently exploring its use in creating efficient light-emitting diodes (LEDs) due to its unique electronic properties.

In conclusion, 4-chloro-7-methyl-2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine (CAS No. 885460-20-8) is a multifaceted compound with immense potential across diverse scientific domains. Its distinctive structure and functional groups make it a valuable tool in both therapeutic development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.